Cas no 98827-19-1 ([1-(Butanoyloxymethyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]methyl butanoate)

• Product Name: [1-(Butanoyloxymethyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]methyl butanoate
• CAS No: 98827-19-1
• MF: C₁₅H₂₀N₄O₅
• MW: 336.343103408813
• CID: 4736853
• Update Time: 2023-08-16

[1-(Butanoyloxymethyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]methyl butanoate Chemical and Physical Properties

Names and Identifiers

• Bisbutanoic acid 4-oxo-1H-pyrazolo[3,4-d]pyrimidine-1,5(4H)-diylbis(methylene) ester
• [1-(Butanoyloxymethyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]methyl butanoate

• Inchi： 1S/C15H20N4O5/c1-3-5-12(20)23-9-18-8-16-14-11(15(18)22)7-17-19(14)10-24-13(21)6-4-2/h7-8H,3-6,9-10H2,1-2H3
• InChI Key： QQAOTACZYKWDQH-UHFFFAOYSA-N
• SMILES： O(C(CCC)=O)CN1C2=C(C=N1)C(N(C=N2)COC(CCC)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 10
• Complexity: 510
• XLogP3: 1.8
• Topological Polar Surface Area: 103